Polyaniline-derived carbon nanofibers with a high graphitization degree loading ordered PtNi intermetallic nanoparticles for oxygen reduction reaction†
Industrial Chemistry & Materials Pub Date: 2023-07-17 DOI: 10.1039/D3IM00056G
Abstract
At present, the catalysts commercially used for the oxygen reduction reaction of the cathode of proton exchange membrane fuel cells (PEMFCs) are carbon-supported platinum-based catalysts. However, the carbon supports are susceptible to corrosion under harsh working conditions, which greatly shortens the life of the catalysts. Highly stable carbon supports are urgently required for high-performance PEMFCs. In this work, we developed structure-stable and highly graphitized three-dimensional network carbon nanofibers (CNF) derived from polyaniline by heat treatment at 1200 °C. The CNF-1200-based catalyst (PtNi/CNF-1200) loaded with PtNi nanoparticles showed excellent stability. After 5000 cycles from 1.0 to 1.5 V in oxygen saturated 0.1 M HClO4 electrolyte, the losses in the half-wave potential and mass activity were only 5 mV and 15%, respectively, far lower than those of commercial Pt/C. The high graphitization degree of CNF-1200 promotes the corrosion resistance of the catalyst. In addition, nitrogen doping effectively facilitates the catalyst–support interaction, stabilizes the highly dispersed PtNi nanoparticles, and improves the stability and activity of PtNi/CNF-1200.
Keywords: Support stability; Graphitization degree; Nitrogen doping; Oxygen reduction reaction.
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